Cas no 2862-16-0 (4H-Pyrrolo[2,3-d]pyrimidin-4-one,1,7-dihydro-7-b-D-ribofuranosyl-(8CI,9CI))

4H-Pyrrolo[2,3-d]pyrimidin-4-one,1,7-dihydro-7-b-D-ribofuranosyl-(8CI,9CI) structure
2862-16-0 structure
Product Name:4H-Pyrrolo[2,3-d]pyrimidin-4-one,1,7-dihydro-7-b-D-ribofuranosyl-(8CI,9CI)
CAS No:2862-16-0
MF:C11H13N3O5
MW:267.238022565842
CID:262478
PubChem ID:135407853
Update Time:2025-04-19

4H-Pyrrolo[2,3-d]pyrimidin-4-one,1,7-dihydro-7-b-D-ribofuranosyl-(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • 4H-Pyrrolo[2,3-d]pyrimidin-4-one,1,7-dihydro-7-b-D-ribofuranosyl-(8CI,9CI)
    • 7-DEAZAINOSINE
    • Antibiotic XK-101-2
    • XK 1012
    • Antibiotic B-15645
    • 7-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-pyrrolo[2,3-d]pyrimidin-4-one
    • AKOS040749996
    • UNII-8IDC4784LN
    • 7H-Pyrrolo[2,3-d]pyrimidin-4-one,7-.beta.-D-ribofuranosyl-
    • CB92500000
    • NSC-99439
    • (2R,3R,4S,5R)-2-(4-Hydroxy-7H-pyrrolo[2,3-d]pyrimidin-7-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
    • 8IDC4784LN
    • CHEMBL1688967
    • NSC 99439
    • B-15645
    • Q27270585
    • 7H-Pyrrolo(2,3-d)pyrimidin-4-ol, 7-beta-D-ribofuranosyl-
    • NIOSH/CB9250000
    • 7-(.BETA.-D-RIBOFURANOSYL)PYRROLO(2,3-D)PYRIMIDIN-4-ONE
    • 4H-Pyrrolo[2,3-d]pyrimidin-4-one, 1,7-dihydro-7-.beta.-D-ribofuranosyl-
    • 7-[(2R, 3R, 4S, 5R)-3, 4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-pyrrolo[2, 3-d]pyrimidin-4-one
    • 7H-Pyrrolo(2,3-d)pyrimidin-4-ol, 7beta-D-ribofuranosyl-
    • 7-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1H-pyrrolo[2,3-d]pyrimidin-4-one
    • 4H-Pyrrolo(2,3-d)pyrimidin-4-one, 1,7-dihydro-7-beta-D-ribofuranosyl-
    • 7-Deazainosine (VAN)
    • 4H-PYRROLO(2,3-D)PYRIMIDIN-4-ONE, 1,7-DIHYDRO-7-.BETA.-D-RIBOFURANOSYL-
    • NSC99439
    • 2862-16-0
    • 4H-PYRROLO(2,3-D)PYRIMIDIN-4-ONE, 3,7-DIHYDRO-7-.BETA.-D-RIBOFURANOSYL-
    • 7-.BETA.-D-RIBOFURANOSYL-7H-PYRROLO(2,3-D)PYRIMIDIN-4-OL
    • BRN 0623709
    • 7-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-3H-pyrrolo[2,3-d]pyrimidin-4-one
    • 7-desazainosin
    • Deaminohydroxytubercindin
    • Immunicillin H
    • ANTIBIOTIC XK 101-2
    • 7-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)-tetrahydrofuran-2-yl)-3H-pyrrolo[2,3-d]pyrimidin-4(7H)-one
    • Inchi: 1S/C11H13N3O5/c15-3-6-7(16)8(17)11(19-6)14-2-1-5-9(14)12-4-13-10(5)18/h1-2,4,6-8,11,15-17H,3H2,(H,12,13,18)/t6-,7-,8-,11-/m1/s1
    • InChI Key: DPRSKJHWKNHBOW-KCGFPETGSA-N
    • SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=CC2C(NC=NC1=2)=O)O)O

Computed Properties

  • Exact Mass: 267.08600
  • Monoisotopic Mass: 267.08552052g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.8
  • Topological Polar Surface Area: 116Ų

Experimental Properties

  • Color/Form: Solid powder
  • Density: 1.3329 (rough estimate)
  • Melting Point: 242.5°C
  • Boiling Point: 410.42°C (rough estimate)
  • Refractive Index: 1.4930 (estimate)
  • PSA: 120.60000
  • LogP: -1.66390

4H-Pyrrolo[2,3-d]pyrimidin-4-one,1,7-dihydro-7-b-D-ribofuranosyl-(8CI,9CI) Security Information

  • Signal Word:Warning
  • Storage Condition:Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).
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